TrkB
  • Tsr-011
    Tsr-011
    • Cat. No.:
    • B606013
    • CAS No.:
    • 1357920-84-3
    • Molecular Formula:
    • C33H44FN5O3
    • Molecular Weight:
    • 577.7 g/mol
    Description
    Belizatinib is an inhibitor of anaplastic lymphoma kinase (ALK) and tropomyosin-related kinases A/B/C (IC50s = 0.7 and <3 nM, respectively).
    Belizatinib, also known as TSR-011, is an orally available inhibito...
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  • Larotrectinib Sulfate
    Larotrectinib Sulfate
    • Cat. No.:
    • B608469
    • CAS No.:
    • 1223405-08-0
    • Molecular Formula:
    • C21H24F2N6O6S
    • Molecular Weight:
    • 526.5 g/mol
    Description
    Larotrectinib Sulfate is the sulfate salt form of larotrectinib, an orally available, tropomyosin receptor kinase (Trk) inhibitor, with potential antineoplastic activity. Upon administration, larotrectinib binds...
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  • PF-06737007
    PF-06737007
    • Cat. No.:
    • B610005
    • CAS No.:
    • Molecular Formula:
    • C25H28F4N2O6
    • Molecular Weight:
    • 528.5 g/mol
    Description
    PF-06737007 is pan tropomyosin-related kinase (Trk) inhibitor.
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  • Altiratinib
    Altiratinib
    • Cat. No.:
    • B612284
    • CAS No.:
    • 1345847-93-9
    • Molecular Formula:
    • C26H21F3N4O4
    • Molecular Weight:
    • 510.5 g/mol
    Description
    Altiratinib is an orally bioavailable inhibitor of c-Met/hepatocyte growth factor receptor (HGFR), vascular endothelial growth factor receptor type 2 (VEGFR2), Tie2 receptor tyrosine kinase (TIE2), and tropomyos...
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  • 7,8-Dihydroxyflavone
    7,8-Dihydroxyflavone
    • Cat. No.:
    • B1666355
    • CAS No.:
    • 38183-03-8
    • Molecular Formula:
    • C15H10O4
    • Molecular Weight:
    • 254.24 g/mol
    Description
    7,8-Dihydroxyflavone is a naturally occurring flavonoid that is found in various plants, including Citrus species, and is a type of polyphenol known for its biological activities. This molecule has received increasing attention in recent years due to its potential as a therapeutic agent in a range of conditions, including neurodegenerative diseases, cardiovascular disease, and cancer.

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    7,8-Dihydroxyflavone is a naturally occurring flavonoid that is found in various plants, including Citrus species, and is a type of polyphenol known for...

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  • ANA-12
    ANA-12
    • Cat. No.:
    • B1667374
    • CAS No.:
    • 219766-25-3
    • Molecular Formula:
    • C22H21N3O3S
    • Molecular Weight:
    • 407.5 g/mol
    Description
    ANA-12 is a secondary carboxamide that is anthranilic acid in which the carboxy group has undergone condensation with the primary amino group of alpha-amino-epsilon-caprolactam, while the aryl-amino group has un...
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  • LM22B-10
    LM22B-10
    • Cat. No.:
    • B1674962
    • CAS No.:
    • Molecular Formula:
    • C27H33ClN2O4
    • Molecular Weight:
    • 485.0 g/mol
    Description
    LM22B-10 is an activator of neurotrophic tyrosine kinase receptor 2 (TrkB) and -3 (TrkC). It is selective for TrkB and TrkC over TrkA in NIH3T3 cells but does inhibit the serotonin (5-HT) receptor subtype 5-HT5A...
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  • Ihmt-trk-284
    Ihmt-trk-284
    • Cat. No.:
    • B12399669
    • CAS No.:
    • Molecular Formula:
    • C25H27N7OS
    • Molecular Weight:
    • 473.6 g/mol
    Description
    Ihmt-trk-284 is a useful research compound. Its molecular formula is C25H27N7OS and its molecular weight is 473.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ihmt-trk-284 suitable for ma...
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  • Pan-Trk-IN-3
    Pan-Trk-IN-3
    • Cat. No.:
    • B12415677
    • CAS No.:
    • Molecular Formula:
    • C29H31ClN8O3
    • Molecular Weight:
    • 575.1 g/mol
    Description
    Pan-Trk-IN-3 is a useful research compound. Its molecular formula is C29H31ClN8O3 and its molecular weight is 575.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Pan-Trk-IN-3 suitable for ...
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  • Amitriptyline
    Amitriptyline
    • Cat. No.:
    • B15606963
    • CAS No.:
    • 50-48-6; 549-18-8
    • Molecular Formula:
    • C20H23N
    • Molecular Weight:
    • 277.4 g/mol
    Description
    Amitriptyline is an organic tricyclic compound that is 10,11-dihydro-5H-dibenzo[a,d][7]annulene substituted by a 3-(dimethylamino)propylidene group at position 5. It has a role as an adrenergic uptake inhibitor,...
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